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Compound of Interest

Compound Name: Reactive red 76

Cat. No.: B1174092

Disclaimer: Specific quantitative ecotoxicity and biodegradability data for Reactive Red 76 are
not readily available in the reviewed scientific literature. Therefore, this guide utilizes data from
structurally similar reactive red azo dyes as a proxy to provide an informed overview. The
presented data should be interpreted with caution and serve as a guide for future research and
risk assessment.

Introduction

Reactive Red 76 is a member of the azo dye class, characterized by the presence of one or
more azo (-N=N-) groups. These dyes are extensively used in the textile industry due to their
vibrant colors and ability to form covalent bonds with fibers, resulting in excellent wash
fastness. However, the stability of these dyes also contributes to their persistence in the
environment. Incomplete exhaustion during the dyeing process leads to their release into
wastewater, posing potential ecotoxicological risks. This technical guide provides a
comprehensive overview of the current understanding of the ecotoxicity and biodegradability of
dyes structurally related to Reactive Red 76, offering insights for researchers, scientists, and
drug development professionals.

Ecotoxicity Profile

The ecotoxicity of reactive azo dyes is a significant concern due to their potential to harm
aquatic organisms. The toxicity is often evaluated through standardized tests on representative
species from different trophic levels, such as algae, invertebrates (e.g., Daphnia magna), and
fish.
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Aquatic Toxicity Data

The following table summarizes the available acute toxicity data for reactive red azo dyes that
are structurally similar to Reactive Red 76. The data is presented as the median lethal
concentration (LC50) or median effective concentration (EC50), which is the concentration of
the substance that causes mortality or an adverse effect in 50% of the test organisms over a
specified period.

. Endpoint
Test Organism  Dye . Value (mgl/L) Reference
(Duration)
Danio rerio Reactive Red
, LC50 (96 h) 1,579+ 25 [1]
(Zebrafish) 239
Danio rerio Reactive Red EC50 (Hatching
_ 1,536 + 36 [1]
(Zebrafish) 239 Rate, 96 h)
Artemia salina Reactive Red
_ _ LC50 (48 h) 81.89 [2]
(Brine shrimp) 120
o 76.57%
Tilapia ) o
) Basic Red 18 - decolorization at [3]
mossambica
100 ppm

Note: The high LC50 value for Reactive Red 239 in zebrafish suggests it is of low acute toxicity
to this species based on the U.S. Environmental Protection Agency (USEPA) classification.[1]
However, sublethal effects and the toxicity of degradation products remain a concern.

Biodegradability

The biodegradability of azo dyes is a critical factor in determining their environmental fate. The
strong, electron-withdrawing nature of the azo bond makes these dyes resistant to aerobic
degradation. However, under anaerobic or anoxic conditions, the azo bond can be reductively
cleaved, leading to the formation of aromatic amines, which may be further degraded under
aerobic conditions.

Biodegradation Data
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Quantitative data on the biodegradation of specific reactive red dyes is limited. The table below
presents available information on the removal of color, which is an indicator of the initial
breakdown of the dye structure.

Treatment Removal Efficiency
. Dye Reference

Condition (%)
Anaerobic-Aerobic

i Reactive Red 195 - [4]
Bioprocess
Bacterial Consortium Reactive Red 120 92.79 (Optimized) [5]
Fungal _ o

Reactive Red S3B 97.29 (Optimized) [6]

Biodegradation

Experimental Protocols

Standardized protocols are crucial for ensuring the reliability and comparability of ecotoxicity
and biodegradability data. The most commonly cited guidelines are those developed by the
Organisation for Economic Co-operation and Development (OECD).

Acute Immobilisation Test with Daphnia magna (OECD
202)

This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia
magna.

o Test Organism: Young daphnids (less than 24 hours old) are used.

» Test Substance Preparation: A series of concentrations of the test dye are prepared in a
suitable culture medium.

o Exposure: Daphnids are exposed to the test concentrations and a control (medium without
the dye) for a period of 48 hours.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.
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» Data Analysis: The EC50, the concentration that causes immobilization in 50% of the
daphnids, is calculated.

Ready Biodegradability - CO2 Evolution Test (OECD
301B)

This test evaluates the potential for a substance to be readily biodegradable under aerobic
conditions.[7][8]

Inoculum: A mixed population of microorganisms, typically from activated sludge of a sewage
treatment plant, is used.[9]

o Test Setup: The test substance is added as the sole source of organic carbon to a mineral
medium inoculated with the microorganisms. The test is performed in closed respirometers.

¢ Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-
25°C) for 28 days.

e Measurement: The amount of carbon dioxide (CO2) produced from the biodegradation of the
test substance is measured over the 28-day period.

o Data Analysis: The percentage of biodegradation is calculated by comparing the amount of
CO2 produced with the theoretical maximum amount of CO2 that could be produced from
the amount of test substance added. A substance is considered readily biodegradable if it
reaches a biodegradation level of >60% within a 10-day window during the 28-day test.

Mechanisms of Toxicity and Biodegradation
Oxidative Stress Signaling Pathway

Azo dyes are known to induce oxidative stress in organisms.[10][11][12] This occurs when
there is an imbalance between the production of reactive oxygen species (ROS) and the ability
of the organism's antioxidant defense system to detoxify these reactive intermediates. The
Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key cellular defense mechanism
against oxidative stress.
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Caption: Oxidative stress signaling pathway induced by azo dyes.

Biodegradation Workflow

The biodegradation of azo dyes is typically a two-step process involving an initial anaerobic or
anoxic cleavage of the azo bond, followed by the aerobic degradation of the resulting aromatic

amines.
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Caption: Two-stage anaerobic-aerobic biodegradation of azo dyes.

Conclusion

While specific data for Reactive Red 76 is scarce, the information available for structurally
similar reactive red azo dyes indicates a potential for low to moderate acute aquatic toxicity.
The primary concern with these dyes lies in their persistence and the potential toxicity of their
breakdown products, particularly aromatic amines. The induction of oxidative stress appears to
be a key mechanism of toxicity. Biodegradation is most effective under a sequential
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anaerobic/aerobic treatment process, which facilitates the complete mineralization of these
compounds. Further research is imperative to determine the specific ecotoxicological profile
and biodegradation kinetics of Reactive Red 76 to enable a more accurate environmental risk
assessment and the development of effective remediation strategies. The potential for
genotoxicity and cytotoxicity of reactive dyes and their metabolites also warrants further
investigation.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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